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Introduction
The increasing concentration of atmospheric carbon dioxide (CO₂) is a primary driver of

climate change. Carbon Capture and Storage (CCS) encompasses a suite of technologies

designed to mitigate the release of CO₂ from large point sources, such as power plants and

industrial facilities, as well as directly from the atmosphere. This guide provides researchers,

scientists, and drug development professionals with a detailed overview of the principal

methods for CO₂ capture and storage, complete with application notes and standardized

protocols. The objective is to furnish a foundational understanding of these technologies,

emphasizing the scientific principles that underpin their application and the experimental

considerations crucial for their evaluation and development.

I. Carbon Dioxide Capture Technologies
CO₂ capture technologies are broadly categorized into three main approaches: post-

combustion, pre-combustion, and oxy-combustion. A more recent and burgeoning field is Direct

Air Capture (DAC), which separates CO₂ directly from the ambient air.

A. Post-Combustion Capture
Post-combustion capture involves the removal of CO₂ from the flue gases produced after the

combustion of a fuel. This is the most mature and widely applicable capture technology, as it

can be retrofitted to existing power plants and industrial facilities.
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1. Chemical Absorption (Amine Scrubbing)
Principle: This is the most common post-combustion capture method. Flue gas is passed

through a liquid solvent, typically an aqueous amine solution, which selectively absorbs the

CO₂. The "rich" solvent, now laden with CO₂, is then heated in a separate column to release

the captured CO₂, producing a high-purity CO₂ stream. The regenerated "lean" solvent is then

recycled back to the absorber.

Causality of Experimental Choices:

Solvent Selection: The choice of amine solvent (e.g., monoethanolamine (MEA),

diethanolamine (DEA)) is critical and is based on a trade-off between reactivity with CO₂,

energy required
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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